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Pyrrole and its derivatives are foundational scaffolds in a vast array of biologically active
compounds, including natural products like heme and chlorophyll, as well as numerous
pharmaceuticals.[1] 5-Bromo-1H-pyrrole-2-carbaldehyde (CAS No. 931-34-0) emerges as a
particularly valuable intermediate due to its trifunctional nature.[2] The molecule incorporates a
reactive aldehyde, a versatile carbon-bromine bond amenable to cross-coupling reactions, and
an N-H bond that allows for further substitution. This unique combination of functional groups
on a core aromatic heterocycle provides a robust platform for the synthesis of complex
molecular architectures.[3][4] This guide will explore the theoretical underpinnings that dictate
the chemical behavior and synthetic potential of this compound.

Molecular and Electronic Structure

The chemical identity of 5-Bromo-1H-pyrrole-2-carbaldehyde is defined by the interplay of its
constituent parts: the pyrrole ring and its two substituents.

Table 1: Core Molecular Properties
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Property Value Source(s)
Molecular Formula CsH4BrNO [2][5]
Molecular Weight 174.00 g/mol [2][5]

CAS Number 931-34-0 [2][6]
Topological Polar Surface Area  32.9 A2 [2][5]
Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor
ydrog p 1 [5]
Count

| Rotatable Bond Count | 1 |[5] |

The pyrrole core is a five-membered aromatic heterocycle. The nitrogen atom's lone pair of
electrons participates in the 11-system, creating an electron-rich aromatic ring that is typically
highly reactive towards electrophiles. However, the substituents dramatically modulate this
intrinsic reactivity.

e Carbaldehyde Group (-CHO) at C2: This group is strongly electron-withdrawing through both
inductive and resonance effects. It significantly deactivates the pyrrole ring, reducing its
nucleophilicity.

» Bromine Atom (-Br) at C5: The bromine atom exerts a dual electronic influence. It is electron-
withdrawing via induction due to its high electronegativity but can act as a weak mt-donor
through resonance. Overall, it contributes to the deactivation of the ring. Bromination is a
known strategy to strongly affect the electronic and redox properties of heterocyclic
macrocycles.[7]

The combined effect of these two electron-withdrawing groups renders the pyrrole ring
"electron-poor" compared to unsubstituted pyrrole. This electronic modification is the primary
determinant of the molecule's reactivity profile.

Caption: IUPAC numbering of 5-Bromo-1H-pyrrole-2-carbaldehyde.
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Theoretical Spectroscopic Signatures

Computational chemistry methods, such as Density Functional Theory (DFT), are invaluable for
predicting the spectroscopic properties of molecules.[8][9] The expected spectroscopic data for
5-Bromo-1H-pyrrole-2-carbaldehyde are summarized below.

Table 2: Predicted Spectroscopic Data

Technique Predicted Signature Rationale

The aldehyde proton is
highly deshielded. The two
3 9.5-9.7 (s, 1H, -CHO), &

pyrrole protons (H3 and
7.0-7.3 (d, 1H, H4), 5 6.3-6.6
1H NMR H4) are doublets due to
(d, 1H, H3), 6 10-12 (br s,

mutual coupling. The
1H, N-H)

broad N-H signal is typical
for pyrroles.

The carbonyl carbon is the

most downfield. The carbon
4 175-185 (C=0), 6 130-140

13C NMR (C2), 5 120-130 (C4),  110-
120 (C3), & 100-110 (C5-Br)

attached to bromine (C5) is
shifted upfield due to the
heavy atom effect, while C2 is
deshielded by the aldehyde.

3200-3400 cm~1 (N-H stretch),
1660-1690 cm~* (C=0 stretch, S

IR Spectroscopy to the characteristic vibrations
strong), 1500-1550 cm~1 (C=C

ring stretch)

These frequencies correspond

of the key functional groups.

| Mass Spec (El) | M+ peaks at m/z 173 and 175 (~1:1 ratio) | The presence of bromine
(isotopes 7°Br and 81Br) results in a characteristic M+ and M+*+2 isotopic pattern of nearly equal
intensity. |

Quantum Chemical Insights and Reactivity

DFT calculations provide deep insights into a molecule's reactivity through the analysis of its
frontier molecular orbitals (HOMO and LUMO) and electrostatic potential.[10][11]
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e Frontier Orbitals (HOMO/LUMO): The presence of electron-withdrawing substituents is
expected to lower the energy of both the HOMO and LUMO. The HOMO-LUMO energy gap
is a critical parameter; a smaller gap generally implies higher reactivity.[10] For substituted
pyrroles, a decreased energy gap can enhance certain molecular properties, making them
suitable for applications like biosensors.[10]

e Molecular Electrostatic Potential (MEP): An MEP map visually represents the charge
distribution. For this molecule, the most negative potential (red/yellow) would be
concentrated around the carbonyl oxygen, identifying it as the primary site for electrophilic
attack or hydrogen bond donation. The N-H proton would exhibit a region of positive potential
(blue), highlighting its acidity.

This theoretical framework predicts a multi-faceted reactivity profile, providing several handles
for synthetic manipulation.

Caption: Key reactive centers of 5-Bromo-1H-pyrrole-2-carbaldehyde.

Key Reaction Pathways

o Reactions at the Aldehyde (C2): The carbaldehyde group is a prime target for nucleophilic
addition and condensation reactions. It readily forms Schiff bases with primary amines, can
be converted to alkenes via the Wittig reaction, or reduced to an alcohol.[12] This allows for
the elaboration of complex side chains at the C2 position.

e Cross-Coupling at the Bromine (C5): The C5-Br bond is the molecule's most synthetically
valuable feature for scaffold diversification. It serves as a handle for various palladium-
catalyzed cross-coupling reactions, such as Suzuki, Stille, Heck, and Sonogashira couplings.
[13] This enables the regioselective introduction of aryl, alkyl, or alkynyl groups.

o Substitution at the Nitrogen (N1): The N-H proton is moderately acidic and can be removed
by a suitable base (e.g., NaH). The resulting anion can then be functionalized via alkylation
or acylation, providing another avenue for structural modification.

» Electrophilic Substitution on the Ring: While the ring is deactivated, electrophilic substitution
is still possible under forcing conditions. Theoretical calculations would predict that the C4
position is the most probable site for substitution, as it is the least deactivated position
relative to the two electron-withdrawing groups.
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Synthetic Utility and Workflow

The theoretical properties translate directly into practical synthetic strategies. The molecule is
not just a static structure but a dynamic tool. A prime example of its utility is in the construction
of substituted bi-aryl or heterocyclic systems via Suzuki coupling.

Experimental Protocol: Suzuki Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki coupling of 5-
Bromo-1H-pyrrole-2-carbaldehyde with an arylboronic acid, demonstrating its application as
a core building block.

e Reaction Setup: To an oven-dried Schlenk flask, add 5-Bromo-1H-pyrrole-2-carbaldehyde
(1.0 eq.), the desired arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPhs)4 (0.05
eg.), and a base such as K2COs (2.0 eq.).

o Solvent Addition: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen). Add a
degassed solvent mixture, typically toluene/ethanol/water (e.g., 4:1:1 ratio).

o Reaction Execution: Heat the mixture to reflux (typically 80-100 °C) and stir vigorously.
Monitor the reaction progress using Thin-Layer Chromatography (TLC).

o Workup and Purification: Upon completion, cool the reaction to room temperature. Dilute with
water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic
layers with brine, dry over anhydrous Na=SOa4, and concentrate under reduced pressure.

 Purification: Purify the crude product by column chromatography on silica gel to yield the
desired 5-aryl-1H-pyrrole-2-carbaldehyde.
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Caption: Workflow for a typical Suzuki cross-coupling reaction.

Conclusion

The theoretical properties of 5-Bromo-1H-pyrrole-2-carbaldehyde reveal a molecule of
significant synthetic potential. Its electronic structure, characterized by a deactivated pyrrole
ring, paradoxically enhances its utility by allowing for controlled, regioselective functionalization
at its three distinct reactive sites. The aldehyde group provides a gateway for classical carbonyl
chemistry, while the carbon-bromine bond is an ideal anchor for modern cross-coupling
methodologies. Understanding these theoretical principles is paramount for leveraging this
compound as a strategic building block in the rational design and synthesis of novel
pharmaceuticals, agrochemicals, and advanced materials.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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